4-(1-pyrrolidinyl)[1,2,4]triazolo[4,3-a]quinoxaline

• IUPAC Name: 4-pyrrolidin-1-yl-[1,2,4]triazolo[4,3-a]quinoxaline
• InChI: InChI=1S/C13H13N5/c1-2-6-11-10(5-1)15-12(17-7-3-4-8-17)13-16-14-9-18(11)13/h1-2,5-6,9H,3-4,7-8H2
• InChI Key: ZWDYHQGLCPITRV-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC3=CC=CC=C3N4C2=NN=C4
• Molecular Formula: C13H13N5
• Molecular Weight: 239.28 g/mol

Description

4-(1-pyrrolidinyl)[1,2,4]triazolo[4,3-a]quinoxaline, also known as PTQX, is a synthetic compound that has been extensively studied for its potential applications in scientific research. PTQX is a potent antagonist of the glutamate receptor, which plays a crucial role in synaptic plasticity and neuronal signaling.

Mechanism of Action

4-(1-pyrrolidinyl)[1,2,4]triazolo[4,3-a]quinoxaline acts as a competitive antagonist of the NMDA receptor by binding to its glycine site. This prevents the activation of the receptor by the neurotransmitter glutamate, leading to a decrease in calcium influx and subsequent inhibition of synaptic plasticity. 4-(1-pyrrolidinyl)[1,2,4]triazolo[4,3-a]quinoxaline has also been shown to block the AMPA receptor, which is involved in fast synaptic transmission.
Biochemical and Physiological Effects
4-(1-pyrrolidinyl)[1,2,4]triazolo[4,3-a]quinoxaline has been shown to have a number of biochemical and physiological effects in vitro and in vivo. It has been shown to reduce excitotoxicity, prevent neuronal death, and improve cognitive function in animal models of neurodegenerative diseases. 4-(1-pyrrolidinyl)[1,2,4]triazolo[4,3-a]quinoxaline has also been shown to reduce inflammation and oxidative stress in the brain.

Advantages and Limitations for Lab Experiments

4-(1-pyrrolidinyl)[1,2,4]triazolo[4,3-a]quinoxaline is a potent and selective antagonist of the glutamate receptor, making it a valuable tool for studying the role of these receptors in various physiological and pathological conditions. Its high potency and selectivity also make it useful for identifying potential therapeutic targets for neurodegenerative diseases. However, 4-(1-pyrrolidinyl)[1,2,4]triazolo[4,3-a]quinoxaline has some limitations for lab experiments, including its potential toxicity and lack of specificity for different subtypes of glutamate receptors.

Future Directions

There are several future directions for research on 4-(1-pyrrolidinyl)[1,2,4]triazolo[4,3-a]quinoxaline. One area of interest is the development of more selective and potent antagonists of the glutamate receptor. Another area of research is the investigation of the role of glutamate receptors in other neurological disorders such as epilepsy and schizophrenia. Additionally, the potential therapeutic applications of 4-(1-pyrrolidinyl)[1,2,4]triazolo[4,3-a]quinoxaline in neurodegenerative diseases such as Alzheimer's and Parkinson's disease warrant further investigation.
Conclusion
In conclusion, 4-(1-pyrrolidinyl)[1,2,4]triazolo[4,3-a]quinoxaline is a synthetic compound that has been extensively studied for its potential applications in scientific research. Its potent and selective antagonism of the glutamate receptor has made it a valuable tool for studying the role of these receptors in various physiological and pathological conditions. While 4-(1-pyrrolidinyl)[1,2,4]triazolo[4,3-a]quinoxaline has some limitations, it has the potential to provide valuable insights into the mechanisms underlying neurodegenerative diseases and to identify potential therapeutic targets.

Synthesis Methods

The synthesis of 4-(1-pyrrolidinyl)[1,2,4]triazolo[4,3-a]quinoxaline involves the reaction of 2,3-dichloroquinoxaline with pyrrolidine and sodium azide in the presence of a palladium catalyst. The resulting compound is then treated with hydrazine hydrate to yield 4-(1-pyrrolidinyl)[1,2,4]triazolo[4,3-a]quinoxaline. This method has been optimized to produce high yields and purity of 4-(1-pyrrolidinyl)[1,2,4]triazolo[4,3-a]quinoxaline.

Scientific Research Applications

4-(1-pyrrolidinyl)[1,2,4]triazolo[4,3-a]quinoxaline has been widely used in scientific research to study the role of glutamate receptors in various physiological and pathological conditions. It has been shown to be effective in blocking the N-methyl-D-aspartate (NMDA) receptor, which is involved in synaptic plasticity, learning, and memory. 4-(1-pyrrolidinyl)[1,2,4]triazolo[4,3-a]quinoxaline has also been used to investigate the role of glutamate receptors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.